Cas no 1236254-98-0 (N-Allyl-2-pyrrolidinecarboxamide hydrochloride)

• Product Name: N-Allyl-2-pyrrolidinecarboxamide hydrochloride
• CAS No: 1236254-98-0
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 1072734
• PubChem ID: 53410803
• Update Time: 2025-06-12

N-Allyl-2-pyrrolidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Allyl-2-pyrrolidinecarboxamide hydrochloride
• N-Allylpyrrolidine-2-carboxamidehydrochloride
• 1236254-98-0
• AKOS015847367
• N-prop-2-enylpyrrolidine-2-carboxamide;hydrochloride
• N-Allylpyrrolidine-2-carboxamide hydrochloride

• MDL： MFCD13562399
• Inchi： 1S/C8H14N2O.ClH/c1-2-5-10-8(11)7-4-3-6-9-7;/h2,7,9H,1,3-6H2,(H,10,11);1H
• InChI Key： SJDYIUOKNXAXHQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCN1)NCC=C

Computed Properties

• Exact Mass: 190.0872908g/mol
• Monoisotopic Mass: 190.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Allyl-2-pyrrolidinecarboxamide hydrochloride

Introduction to N-Allyl-2-pyrrolidinecarboxamide Hydrochloride (CAS No: 1236254-98-0)

N-Allyl-2-pyrrolidinecarboxamide hydrochloride, a compound with the chemical formula corresponding to its CAS number 1236254-98-0, has garnered significant attention in the field of pharmaceutical research and development. This compound, often referred to by its more descriptive name N-Allyl-2-pyrrolidinecarboxamide hydrochloride, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of an allyl group and a pyrrolidine ring, make it a valuable scaffold for designing novel therapeutic agents.

The pyrrolidine core is a common motif in medicinal chemistry, known for its ability to enhance the solubility and bioavailability of drug candidates. The incorporation of an allyl group into this framework introduces additional reactivity, allowing for further functionalization and the exploration of diverse pharmacological profiles. This flexibility has made N-Allyl-2-pyrrolidinecarboxamide hydrochloride a subject of intense interest among researchers seeking to develop new treatments for various diseases.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate critical biological pathways. N-Allyl-2-pyrrolidinecarboxamide hydrochloride has emerged as a compound of interest due to its potential to interact with multiple targets. For instance, studies have suggested that it may possess inhibitory activity against certain enzymes implicated in inflammation and cancer progression. These findings are particularly intriguing given the high unmet medical needs associated with these conditions.

The hydrochloride salt form of this compound enhances its stability and solubility, making it more suitable for formulation into pharmaceutical products. This aspect is crucial for drug development, as poor solubility can significantly hinder the absorption and efficacy of a therapeutic agent. The hydrochloride version also ensures consistent dosing and improved bioavailability, which are essential factors in determining the clinical success of a drug.

One of the most compelling aspects of N-Allyl-2-pyrrolidinecarboxamide hydrochloride is its potential as a lead compound for further drug discovery efforts. Researchers have leveraged its structural features to design derivatives with enhanced potency and selectivity. These derivatives have shown promise in preclinical studies, indicating that N-Allyl-2-pyrrolidinecarboxamide hydrochloride could serve as a foundation for developing novel therapeutics.

The compound's mechanism of action remains an area of active investigation. Initial studies have hinted at its ability to interfere with signaling pathways that are dysregulated in disease states. For example, it has been observed to modulate the activity of kinases and other enzymes that play key roles in cell proliferation and survival. Such interactions could make it a viable candidate for treating conditions like cancer and autoimmune disorders.

Advances in computational chemistry have also contributed to the growing interest in N-Allyl-2-pyrrolidinecarboxamide hydrochloride. Molecular modeling techniques have allowed researchers to predict how this compound might bind to biological targets, providing insights into its potential therapeutic effects. These predictions have guided experimental efforts, leading to more efficient screening processes and the identification of promising analogs.

The synthesis of N-Allyl-2-pyrrolidinecarboxamide hydrochloride presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions ensures high yields and purity, which are critical for pharmaceutical applications. Recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and enabling larger-scale investigations.

Evaluation of N-Allyl-2-pyrrolidinecarboxamide hydrochloride in preclinical models has provided valuable data on its safety profile and pharmacokinetic properties. These studies have been instrumental in determining optimal dosing regimens and identifying potential side effects. The compound's favorable pharmacokinetic profile suggests that it may be well-tolerated in humans, increasing its likelihood for clinical translation.

The future direction of research on N-Allyl-2-pyrrolidinecarboxamide hydrochloride is likely to focus on expanding its therapeutic applications. By exploring new derivatives and investigating novel mechanisms of action, scientists aim to uncover additional benefits beyond those already identified. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic advancements.

In conclusion, N-Allyl-2-pyrrolidinecarboxamide hydrochloride (CAS No: 1236254-98-0) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with emerging evidence of its biological activity, make it a valuable candidate for further development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in addressing unmet medical needs.